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Compound of Interest

Compound Name: Triapenthenol

Cat. No.: B8634765 Get Quote

An In-depth Technical Guide to Triapenthenol

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of the chemical properties, synthesis, and biological activity of

Triapenthenol.

Chemical Identity and Properties
Triapenthenol is a triazole compound that exists as geometric isomers, primarily the (E)- and

(Z)-isomers. The (E)-isomer is more commonly referenced in scientific literature.

Table 1: Chemical Identifiers for Triapenthenol Isomers
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Identifier (E)-Triapenthenol (Z)-Triapenthenol

CAS Number 76608-88-3[1][2][3][4] 76608-49-6[5]

IUPAC Name

(E)-1-cyclohexyl-4,4-dimethyl-

2-(1,2,4-triazol-1-yl)pent-1-en-

3-ol[1][3]

(Z)-1-cyclohexyl-4,4-dimethyl-

2-(1,2,4-triazol-1-yl)pent-1-en-

3-ol[5]

Synonyms

(E)-(RS)-1-cyclohexyl-4,4-

dimethyl-2-(1H-1,2,4-triazol-1-

yl)pent-1-en-3-ol, alpha-tert-

butyl-(E)-beta-

(cyclohexylmethylene)-1H-

1,2,4-triazol-1-ethanol[1][2][4]

-

Table 2: Physicochemical Properties of (E)-Triapenthenol

Property Value Source

Molecular Formula C15H25N3O [1][2][3][4]

Molecular Weight 263.38 g/mol [1][2][3][4][5]

Melting Point 132-134 °C or 135.5°C [2][4]

Boiling Point (Predicted) 420.2 ± 47.0 °C [2][4]

Density (Predicted) 1.10 ± 0.1 g/cm³ [1][2][4]

pKa (Predicted) 13.39 ± 0.20 [2][4]

Vapor Pressure 4.4 × 10⁻⁶ Pa (20°C) [2]

Table 3: Solubility of (E)-Triapenthenol at 20°C
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Solvent Solubility

Water 68 mg/L

Dimethylformamide 468 g/L

Methanol 433 g/L

Dichloromethane >200 g/L

Isopropanol 100-200 g/L

Acetone 150 g/L

Toluene 20-50 g/L

Hexane 5-10 g/L

[2]

Synthesis of Triapenthenol
The synthesis of Triapenthenol involves the reaction of key raw materials. While a detailed,

step-by-step protocol is not readily available in the public domain, the known precursors are

Sodium borohydride, Pinacolone, 1,2,4-Triazole, and Cyclohexanecarboxaldehyde[2][4]. The

general synthetic pathway can be conceptualized as follows:
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Raw Materials

Reaction Steps Final Product
Pinacolone

Aldol Condensation Product

Cyclohexanecarboxaldehyde

1,2,4-Triazole

Sodium borohydride

Triazole Adduct
 + 1,2,4-Triazole

Triapenthenol

 Reduction with
Sodium borohydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8634765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Gibberellin Signaling

Triapenthenol
(Triazole)

Gibberellin Biosynthesis Pathway

Inhibits

Active Gibberellins

Produces

Gibberellin Receptor

Binds to

DELLA Proteins
(Growth Repressors)

Promotes degradation of

Gene Expression for Growth
(e.g., cell elongation)

Represses

In the absence of gibberellin, DELLA proteins repress growth.
Gibberellin binding to its receptor leads to the degradation of DELLA proteins,

allowing for growth-related gene expression.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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